Cas no 1804464-10-5 (Methyl 2-bromo-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-bromo-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1804464-10-5
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 4860026
• Update Time: 2025-10-28

Methyl 2-bromo-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H5BrF2N2O2/c1-16-9(15)6-5(8(11)12)2-4(3-13)14-7(6)10/h2,8H,1H3
• InChI Key： RWBNQNHSVQIOTO-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=C(C(F)F)C=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Methyl 2-bromo-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate

Methyl 2-bromo-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1804464-10-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1804464-10-5) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural motifs, has garnered considerable attention in recent years due to its pivotal role in the development of novel therapeutic agents. The presence of multiple functional groups, including a bromo substituent, a cyano group, and a difluoromethyl moiety, makes it an invaluable building block for medicinal chemists seeking to design molecules with enhanced biological activity and improved pharmacokinetic properties.

The compound's molecular structure, featuring a pyridine core adorned with these distinct functional groups, enables a wide range of chemical transformations. These transformations are crucial for constructing complex drug molecules that target various diseases, particularly in the areas of oncology and anti-inflammatory therapies. The bromo group, for instance, serves as an excellent handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This allows for the introduction of aryl or heteroaryl groups, expanding the structural diversity of potential drug candidates.

Moreover, the cyano group not only contributes to the electronic properties of the molecule but also provides a site for further derivatization. In particular, cyano groups can be converted into carboxylic acids or amides through hydrolysis or reduction reactions, respectively. These derivatives often exhibit enhanced solubility and bioavailability, which are critical factors in drug development. The difluoromethyl group is another key feature that has been extensively studied for its ability to improve metabolic stability and binding affinity to biological targets. Its incorporation into drug molecules often leads to increased potency and reduced susceptibility to enzymatic degradation.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their favorable pharmacological properties. Methyl 2-bromo-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate exemplifies this trend by integrating multiple fluorinated motifs into a single scaffold. This compound has been employed in the synthesis of various lead compounds that exhibit promising activity against cancer and inflammatory diseases. For instance, studies have demonstrated its utility in generating pyridine-based inhibitors that target kinases and other enzymes involved in disease pathways.

The compound's relevance is further underscored by its application in the development of next-generation antiviral agents. The combination of a bromo group for cross-coupling reactions and a cyano group for subsequent functionalization allows for the rapid assembly of complex viral protease inhibitors. These inhibitors are designed to disrupt viral replication cycles by inhibiting key enzymatic steps. Additionally, the presence of a difluoromethyl group enhances the binding affinity of these inhibitors to their target enzymes, leading to more effective antiviral activity.

From a synthetic chemistry perspective, Methyl 2-bromo-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate serves as a cornerstone for multi-step synthetic routes. Its modular design allows chemists to systematically explore different substitution patterns and functional groups, facilitating the discovery of novel drug candidates. The compound's versatility has been leveraged in generating libraries of compounds for high-throughput screening (HTS), enabling researchers to identify hits with high binding affinity and selectivity.

The integration of computational methods into drug discovery has further highlighted the importance of intermediates like Methyl 2-bromo-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate. Molecular modeling studies have demonstrated how the compound's structural features contribute to its binding interactions with biological targets. These studies provide valuable insights into optimizing lead compounds for improved efficacy and reduced side effects. By leveraging computational tools, researchers can predict how modifications to this intermediate will affect its pharmacological properties, accelerating the drug development process.

In conclusion, Methyl 2-bromo-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1804464-10-5) is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features enable a wide array of chemical transformations, making it an indispensable tool for medicinal chemists. The compound's role in developing novel therapeutic agents underscores its significance in addressing critical unmet medical needs across various therapeutic areas. As research continues to uncover new applications for this versatile intermediate, its impact on drug discovery is expected to grow even further.